Cas no 112192-74-2 (1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-)

• Product name: 1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-
• CAS No: 112192-74-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 129564
• PubChem ID: 45082036

1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-(2-propen-1-yl)-
• 1H-Imidazole-5-carboxylicacid,1-(2-propenyl)-(9CI)
• 3-prop-2-enylimidazole-4-carboxylic acid
• 1-(Prop-2-en-1-yl)-1H-imidazole-5-carboxylic acid
• SCHEMBL15202232
• DTXSID90665046
• 112192-74-2
• 1-Allyl-1H-imidazole-5-carboxylic acid

• Inchi： InChI=1S/C7H8N2O2/c1-2-3-9-5-8-4-6(9)7(10)11/h2,4-5H,1,3H2,(H,10,11)
• InChI Key： CLLHBGSUFAKYQC-UHFFFAOYSA-N
• SMILES： C=CCN1C=NC=C1C(=O)O

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 55.12000
• LogP: 0.76730